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Compound of Interest

Compound Name: L-Methionine-1-13C

Cat. No.: B1602258

For researchers, scientists, and drug development professionals, the safe handling of
isotopically labeled compounds like L-Methionine-1-13C is paramount. While the 13C isotope is
stable and not radioactive, adherence to proper laboratory protocols is essential to ensure
personnel safety and prevent contamination.[1][2] This guide provides a comprehensive
overview of the necessary personal protective equipment (PPE), handling procedures, and
disposal plans.

Summary of Key Safety Data

The following table summarizes the essential safety information for L-Methionine. The isotopic
labeling with 13C does not significantly alter the chemical's primary hazards.
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Parameter

Recommendation

Source

Eye Protection

Safety glasses with side
shields or chemical goggles

should be worn.

[1]

Hand Protection

Nitrile or other chemically
resistant gloves are

recommended.

[1]

Body Protection

A lab coat or other protective
clothing should be worn to

prevent skin contact.

[1]

Respiratory Protection

Not required under normal use
with adequate ventilation. If
dust is generated, a P1 (EN
143) or N95 (US) particulate

respirator may be used.

[3]4]

Engineering Controls

Work in a well-ventilated area.
A chemical fume hood is
recommended when handling
powders to prevent

aerosolization.

[1]

First Aid - Inhalation

Move the person to fresh air. If
not breathing, give artificial

respiration.

[4]

First Aid - Skin Contact

Wash off with soap and plenty
of water.

[4]

First Aid - Eye Contact

Rinse cautiously with water for

several minutes.

[3]05]

First Aid - Ingestion

Rinse mouth with water. Never
give anything by mouth to an

unconscious person.

[4]

Storage

Store in a cool, dry, and well-

ventilated place. Keep the

[6]
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container tightly closed.

Dispose of waste in
accordance with local, state,
and federal regulations for
Disposal chemical waste. Disposal [1107]
procedures are generally the
same as for the unlabeled

compound.

Detailed Experimental Protocol for Safe Handling

This protocol outlines the step-by-step procedure for the safe handling of L-Methionine-1-13C in
a laboratory setting.

1. Preparation and Precautionary Measures

e Training: Ensure all personnel handling the compound are trained on its potential hazards
and safe handling procedures.[1]

» Area Designation: Designate a specific area for handling L-Methionine-1-13C to prevent
cross-contamination.[1]

o Fume Hood Verification: If working with the powdered form, ensure the chemical fume hood
is functioning correctly.[8]

o PPE Donning: Before handling, put on the required personal protective equipment: a lab
coat, safety glasses with side shields or goggles, and nitrile gloves.[1][8]

2. Handling and Use

» Weighing: When weighing the powdered compound, do so in a draft-shielded balance or
within a chemical fume hood to minimize the risk of aerosolization.[1]

o Solution Preparation: If preparing a solution, add the solid L-Methionine-1-13C to the solvent
slowly to avoid splashing.
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o Experimental Procedures: Conduct all experimental work involving L-Methionine-1-13C within
the designated area or a fume hood.

3. Post-Handling and Decontamination

e Glove Removal: After handling, remove gloves using the proper technique to avoid skin
contact with any residual chemical.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[1][6]

o Work Surface Decontamination: Clean the work area with an appropriate cleaning agent
(e.g., soap and water) to remove any potential contamination.[1]

4. Storage
o Container Sealing: Ensure the container of L-Methionine-1-13C is tightly sealed after use.

o Storage Conditions: Store the compound in a cool, dry, and well-ventilated area away from
incompatible materials.[6]

5. Disposal

» Waste Segregation: Collect all waste containing L-Methionine-1-13C in a designated and
clearly labeled waste container.

o Disposal Compliance: Dispose of the chemical waste in accordance with all applicable local,
state, and federal regulations.[1][7] The disposal procedures are generally the same as for
the unlabeled compound.[1]

Visual Workflow for Handling L-Methionine-1-*3C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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